Cas no 88965-16-6 (1,2-Ethanediamine, N-[bis(4-fluorophenyl)methyl]-N,N'-diethyl-)
88965-16-6 structure
Product Name:1,2-Ethanediamine, N-[bis(4-fluorophenyl)methyl]-N,N'-diethyl-
CAS No:88965-16-6
MF:C19H24F2N2
MW:318.404071807861
CID:617871
PubChem ID:71321025
Update Time:2025-04-19
1,2-Ethanediamine, N-[bis(4-fluorophenyl)methyl]-N,N'-diethyl- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Ethanediamine, N-[bis(4-fluorophenyl)methyl]-N,N'-diethyl-
- N'-[bis(4-fluorophenyl)methyl]-N,N'-diethylethane-1,2-diamine
- DTXSID50750886
- N~1~-[Bis(4-fluorophenyl)methyl]-N~1~,N~2~-diethylethane-1,2-diamine
- 88965-16-6
-
- Inchi: 1S/C19H24F2N2/c1-3-22-13-14-23(4-2)19(15-5-9-17(20)10-6-15)16-7-11-18(21)12-8-16/h5-12,19,22H,3-4,13-14H2,1-2H3
- InChI Key: UWQXLVCUEGIYOJ-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)N(CC)CCNCC
Computed Properties
- Exact Mass: 318.19075510g/mol
- Monoisotopic Mass: 318.19075510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 15.3Ų
1,2-Ethanediamine, N-[bis(4-fluorophenyl)methyl]-N,N'-diethyl- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
88965-16-6 (1,2-Ethanediamine, N-[bis(4-fluorophenyl)methyl]-N,N'-diethyl-) Related Products
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